Cas no 80691-11-8 (N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide)

• Product Name: N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide
• CAS No: 80691-11-8
• MF: C₆H₉N₃O₃S₂
• MW: 235.28395819664
• MDL: MFCD00720548
• CID: 2148226
• PubChem ID: 3244062
• Update Time: 2025-07-24

N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-5-sulfamoylthiazol-2-yl)acetamide
• N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide
• DB-308662
• SR-01000115188-1
• HMS2310I21
• N-[5-(amino sulfonyl)-4-methyl-1,3-thiazol-2-yl]acetamide
• CHEMBL1581226
• AKOS003615495
• EN300-270556
• SR-01000115188
• 80691-11-8
• LXASOSGTNFQNER-UHFFFAOYSA-N
• N-[5-(aminosulfonyl)-4-methyl-1,3-thiazol-2-yl]acetamide
• MLS000043590
• SMR000020606
• SCHEMBL41794

• MDL： MFCD00720548
• Inchi： 1S/C6H9N3O3S2/c1-3-5(14(7,11)12)13-6(8-3)9-4(2)10/h1-2H3,(H2,7,11,12)(H,8,9,10)
• InChI Key： LXASOSGTNFQNER-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=C(NC(C)=O)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 235.00853350Da
• Monoisotopic Mass: 235.00853350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 139Ų

Additional information on N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide

Comprehensive Overview of N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide (CAS No. 80691-11-8)

N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide, identified by its CAS No. 80691-11-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both sulfamoyl and acetamide functional groups in its structure makes it a promising candidate for various applications, particularly in drug development and medicinal chemistry.

In recent years, the scientific community has shown increasing interest in thiazole derivatives due to their potential therapeutic properties. N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide is no exception, as researchers explore its role in targeting specific enzymes or pathways. For instance, its sulfamoyl group is often associated with inhibitory effects on carbonic anhydrases, a feature that could be leveraged in the design of novel therapeutics for conditions like glaucoma or hypertension. This aligns with current trends in personalized medicine, where precision-targeted compounds are highly sought after.

The compound's CAS No. 80691-11-8 serves as a unique identifier in global chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide, reflects its precise molecular structure, which includes a methyl-substituted thiazole ring and an acetamide side chain. Such detailed nomenclature is critical for researchers conducting literature reviews or patent searches, as it minimizes ambiguity in scientific communication.

From a synthetic chemistry perspective, N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide offers intriguing possibilities. Its modular structure allows for derivatization, enabling the creation of analogs with tailored properties. This flexibility is particularly valuable in drug discovery, where slight modifications can significantly alter a compound's bioavailability, selectivity, or metabolic stability. As the pharmaceutical industry shifts toward fragment-based drug design, compounds like this serve as essential building blocks for constructing more complex molecules.

Environmental and safety considerations are also paramount when discussing CAS No. 80691-11-8. While not classified as hazardous under standard regulations, proper handling protocols should always be followed to ensure workplace safety. Researchers frequently search for information on the compound's solubility, stability, and compatibility with other reagents—key factors in experimental design. Addressing these practical concerns enhances the compound's utility in laboratory settings.

In the context of AI-driven drug discovery, N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide represents an interesting case study. Machine learning models trained on chemical datasets can predict its interactions with biological targets, accelerating the identification of potential applications. This intersection of computational chemistry and experimental validation is a hot topic, as it promises to reduce the time and cost associated with traditional drug development pipelines.

Looking ahead, the demand for specialty chemicals like N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide is expected to grow, driven by advancements in biopharmaceuticals and material science. Its unique combination of functional groups positions it as a versatile intermediate for synthesizing more complex structures. For suppliers and manufacturers, understanding the compound's technical specifications and market trends is essential for meeting the needs of research institutions and industrial partners.

To summarize, N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)acetamide (CAS No. 80691-11-8) is a compound of significant scientific and commercial interest. Its structural features, potential applications, and relevance to contemporary research themes make it a subject worth exploring in depth. Whether you're a chemist, pharmacologist, or materials scientist, this compound offers ample opportunities for innovation and discovery.